Cas no 1805170-38-0 (Methyl 2-bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 2-bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1805170-38-0
• MF: C₈H₅BrClF₂NO₂
• MW: 300.484607458115
• CID: 4858571
• Update Time: 2025-05-20

Methyl 2-bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C8H5BrClF2NO2/c1-15-8(14)4-2-3(10)5(7(11)12)6(9)13-4/h2,7H,1H3
• InChI Key： ZJNLUULNQZLCSX-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(=CC(C(=O)OC)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxylate

Methyl 2-Bromo-4-Chloro-3-(Difluoromethyl)Pyridine-6-Carboxylate: A Comprehensive Overview

The compound Methyl 2-bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805170-38-0) is a highly specialized organic molecule with significant applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, chlorine, a difluoromethyl group, and a methyl ester group. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for research and development purposes.

Recent studies have highlighted the importance of halogenated pyridines in medicinal chemistry due to their ability to modulate biological activities through halogen bonding. The presence of bromine and chlorine atoms in the structure of Methyl 2-bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxylate contributes to its high reactivity and selectivity in various chemical reactions. Additionally, the difluoromethyl group enhances the molecule's stability and lipophilicity, making it an ideal candidate for use in drug design.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions to introduce the halogen atoms and other functional groups. Researchers have explored various methodologies to optimize the synthesis of Methyl 2-bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxylate, including the use of transition metal catalysts and microwave-assisted synthesis techniques. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

In terms of applications, Methyl 2-bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxylate has shown promising results in agrochemical research. It has been evaluated as a potential herbicide due to its ability to inhibit key enzymes involved in plant metabolism. Furthermore, this compound has been investigated for its potential as an insecticide, demonstrating high efficacy against various agricultural pests without causing significant harm to non-target species.

Recent studies have also focused on the environmental impact of Methyl 2-bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxylate. Researchers have conducted extensive toxicity assessments to determine its effects on aquatic organisms and soil microorganisms. These studies have revealed that while the compound exhibits high potency against target organisms, it undergoes rapid degradation under environmental conditions, minimizing its long-term ecological impact.

The structural versatility of Methyl 2-bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxylate makes it a valuable tool in medicinal chemistry research. Scientists have utilized this compound as a building block for designing novel drug candidates targeting various diseases, including cancer and infectious diseases. Its ability to form stable complexes with biological macromolecules has been exploited in drug discovery programs aimed at developing selective inhibitors for enzyme targets.

In conclusion, Methyl 2-bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805170-38